Cas no 2228990-98-3 (1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one
• CAS No: 2228990-98-3
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 6009875
• PubChem ID: 165837842
• Update Time: 2025-05-19

1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one
• 2228990-98-3
• 1-[1-(4-nitro-1H-pyrazol-3-yl)cyclopropyl]ethan-1-one
• EN300-1791954

• Inchi： 1S/C8H9N3O3/c1-5(12)8(2-3-8)7-6(11(13)14)4-9-10-7/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： LARYVLMEBGTCCG-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=C(C=NN2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.6Ų

Additional information on 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one

Introduction to 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one (CAS No. 2228990-98-3)

The compound 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one (CAS No. 2228990-98-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic derivatives. Its molecular structure, featuring a cyclopropyl moiety linked to a nitro-substituted pyrazole ring, positions it as a promising candidate for further exploration in pharmacological research. This introduction delves into the compound's chemical properties, potential biological activities, and its relevance to contemporary research trends.

The molecular framework of 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one is characterized by its unique combination of functional groups. The cyclopropyl group introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. Concurrently, the nitro group on the pyrazole ring enhances electrophilicity, making it a versatile scaffold for further derivatization. Such structural features are increasingly recognized in the development of small-molecule inhibitors targeting various biological pathways.

Recent studies have highlighted the importance of nitro-substituted heterocycles in medicinal chemistry due to their ability to modulate enzyme activity and receptor interactions. The nitro group in 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one can be reduced to an amine under specific conditions, potentially altering the compound's pharmacological profile. This redox-active property makes it an intriguing candidate for studying redox-sensitive signaling pathways, which are implicated in numerous diseases, including cancer and neurodegenerative disorders.

The cyclopropyl ring in this compound contributes to its structural uniqueness and may confer advantages such as improved oral bioavailability and reduced susceptibility to metabolic degradation. Additionally, the pyrazole core is a well-documented pharmacophore found in many bioactive molecules, including antiviral and anti-inflammatory agents. The presence of both a nitro group and a cyclopropyl moiety suggests that 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one could exhibit multiple modes of action, making it a valuable tool for drug discovery.

In the context of current research, there is growing interest in developing molecules that can selectively target disease-specific pathways without off-target effects. The structural features of 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one align well with this goal. For instance, its ability to interact with heme-containing enzymes has been explored in studies aimed at developing novel antimalarial and anticancer agents. The nitro group's potential to engage with metal ions also opens up avenues for studying metal-dependent biological processes.

The synthesis of 1-1-(4-nitro-1H-pyrazol-3-yl)cyclopropylethan-1-one involves multi-step organic transformations that highlight the synthetic versatility of nitro-substituted pyrazoles. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the cyclopropyl moiety efficiently. These techniques not only improve yield but also allow for greater functional group tolerance during later-stage modifications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 1-1-(4-nitro-1H-pyrazol-3-y)cyclopropylethanone (CAS No. 2228990) against various biological targets. These studies have revealed promising interactions with enzymes involved in inflammation and oxidative stress pathways, suggesting its therapeutic potential in conditions such as rheumatoid arthritis and neuroinflammation. Furthermore, its ability to cross the blood-brain barrier has been computationally predicted, making it an attractive candidate for central nervous system (CNS) drug development.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data indicate that it exhibits moderate solubility in water and lipids, which is favorable for formulation development. Additionally, its stability under physiological conditions suggests that it could be suitable for oral administration or other non-invasive delivery methods.

Future research directions include exploring derivatives of (4-nitropyrazol)-cyclopropaneone (CAS No 2228990) that may enhance potency or selectivity while minimizing side effects. Techniques such as structure-based drug design and fragment-based lead optimization will be employed to refine its pharmacological profile further. Collaborative efforts between experimental chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

In summary,(cyclopentenone)-nitropyrazole derivative CAS 2228990 represents a compelling example of how innovative molecular design can yield compounds with significant therapeutic potential. Its unique structural features position it as a versatile scaffold for further exploration in drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.